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Compound of Interest

Compound Name: Org41841

Cat. No.: B1677480 Get Quote

This document provides crucial safety protocols, operational guidance, and disposal plans for

the handling of Org41841. The information is intended for researchers, scientists, and drug

development professionals to ensure the safe and effective use of this compound in a

laboratory setting.

Compound Information:

Identifier Value

CAS Number 301847-37-0

Molecular Formula C₁₉H₂₂N₄O₂S₂

Molecular Weight 402.5 g/mol

Physical Form Solid

Known Function

Dual agonist of the Luteinizing Hormone (LH)

receptor and the Thyroid-Stimulating Hormone

(TSH) receptor.

Personal Protective Equipment (PPE)
Given that a specific Safety Data Sheet (SDS) for Org41841 was not located, the following

PPE recommendations are based on general best practices for handling solid chemical

compounds of unknown toxicity in a research laboratory setting.
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Protection Type Recommended PPE Purpose

Eye Protection
Safety glasses with side

shields or goggles.

Protects eyes from splashes or

airborne particles of the

compound.

Hand Protection Nitrile gloves.

Provides a barrier against skin

contact. Consider double-

gloving for enhanced

protection.

Body Protection
A fully fastened laboratory

coat.

Protects skin and personal

clothing from contamination.

Respiratory Protection

Use in a well-ventilated area. A

fume hood is recommended

when handling larger

quantities or if there is a

potential for aerosolization.

Minimizes inhalation exposure.

Important Note: Always conduct a risk assessment for your specific experimental procedures to

determine if additional or different PPE is required.

Operational Plans: Handling and Storage
Handling:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area by covering surfaces with absorbent, disposable bench paper.

Weighing: If weighing the solid compound, do so in a chemical fume hood or a designated

containment area to minimize the risk of inhalation or contamination of the surrounding

workspace.

Dissolving: Org41841 is reported to be soluble in DMF (5 mg/ml) and slightly soluble in

DMSO and Ethanol. When preparing solutions, add the solvent to the solid slowly to avoid

splashing.
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General Practices: Avoid creating dust or aerosols. Do not eat, drink, or smoke in the

laboratory. Wash hands thoroughly after handling the compound, even if gloves were worn.

Storage:

Short-term (up to 1 month): Store stock solutions at -20°C.[1]

Long-term (up to 6 months): For longer storage, it is recommended to keep stock solutions at

-80°C.[1]

Solid Compound: Store the solid compound in a tightly sealed container in a cool, dry, and

well-ventilated area away from incompatible materials.

Disposal Plan
Dispose of Org41841 and any contaminated materials in accordance with all applicable local,

state, and federal regulations for chemical waste.

Solid Waste: Collect unused solid Org41841 and any disposable materials that have come

into contact with it (e.g., weigh boats, contaminated gloves, bench paper) in a designated,

sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect solutions containing Org41841 in a labeled, sealed, and appropriate

hazardous liquid waste container. Do not pour chemical waste down the drain.

Decontamination: Decontaminate all non-disposable equipment and work surfaces that have

come into contact with Org41841 using an appropriate solvent (e.g., 70% ethanol), followed

by a thorough cleaning with soap and water.

Experimental Protocols
cAMP Production Assay in HEK293 Cells
This protocol is a general guideline for measuring the effect of Org41841 on intracellular cAMP

levels in HEK293 cells expressing either the human LH or TSH receptor.

Materials:

HEK293 cells transiently or stably expressing the human LH or TSH receptor
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Cell culture medium (e.g., DMEM) with appropriate supplements

Serum-free DMEM

3-isobutyl-1-methylxanthine (IBMX)

Org41841

Positive control (e.g., human LH or bovine TSH)

cAMP assay kit (e.g., cAMP Biotrak Enzymeimmunoassay System)

Lysis buffer (provided with the cAMP assay kit)

Procedure:

Cell Culture: Culture the transfected HEK293 cells in your standard culture medium until they

reach the desired confluency (typically 48 hours post-transfection).

Incubation:

Aspirate the culture medium.

Wash the cells once with serum-free DMEM.

Add serum-free DMEM containing 1 mM IBMX to each well.

Add varying concentrations of Org41841 (e.g., 0 to 100 µM) or the appropriate positive

control to the wells.

Incubate the cells for 1 hour in a humidified incubator at 37°C with 5% CO₂.

Cell Lysis:

After the incubation period, aspirate the medium from the wells.

Add the lysis buffer provided with the cAMP assay kit to each well to lyse the cells.

cAMP Measurement:
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Determine the cAMP concentration in the cell lysates according to the manufacturer's

instructions for the chosen cAMP assay kit.

Data Analysis:

Analyze the data to determine the EC₅₀ value for Org41841 at each receptor. The

reported EC₅₀ values are approximately 0.3 µM for the LH receptor and 6.5 µM for the

TSH receptor.[1]
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Caption: Signaling pathway of Org41841 as a dual agonist for LH and TSH receptors.
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Caption: Experimental workflow for the cAMP production assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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